Cas no 1806024-39-4 (2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol
• CAS No: 1806024-39-4
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4893921
• Update Time: 2025-06-08

2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol

• Inchi： 1S/C8H7ClF2INO/c9-2-6-4(3-14)1-5(12)7(13-6)8(10)11/h1,8,14H,2-3H2
• InChI Key： ARKYWCABKXDIIN-UHFFFAOYSA-N
• SMILES： IC1C=C(CO)C(CCl)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol

Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol (CAS No. 1806024-39-4)

2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol (CAS No. 1806024-39-4) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a chloromethyl, difluoromethyl, and iodine substituent on a pyridine ring, offers a wide range of applications in the development of novel pharmaceuticals and chemical probes.

The chloromethyl group in 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol is a reactive functional group that can undergo various chemical transformations, such as nucleophilic substitution reactions. This property makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those with specific biological activities. The difluoromethyl substituent, on the other hand, introduces unique electronic and steric properties that can influence the compound's reactivity and biological profile. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, making them attractive candidates for drug development.

The presence of an iodine atom in the structure of 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol provides additional opportunities for chemical modification and bioconjugation. Iodine is a versatile leaving group that can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups. This feature is particularly useful in the synthesis of radiolabeled compounds for imaging applications or in the development of prodrugs that can be activated under specific conditions.

Recent studies have highlighted the potential of 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol as a lead compound for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronavirus. The unique combination of functional groups in 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol allows it to interact with viral proteins in a highly specific manner, thereby inhibiting viral replication and spread.

In addition to its antiviral properties, 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that certain derivatives of this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The ability to fine-tune the structure of 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol through chemical modifications offers a promising avenue for optimizing its therapeutic efficacy and reducing potential side effects.

The synthetic accessibility of 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. These methods typically involve multistep processes that incorporate selective functionalization reactions and purification steps to ensure high purity and yield. The availability of robust synthetic protocols facilitates the rapid generation of diverse analogs for biological evaluation.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-methanol (CAS No. 1806024-39-4) represents a valuable building block in the arsenal of medicinal chemists and drug developers. Its unique structural features and versatile reactivity make it an attractive candidate for the design and synthesis of novel therapeutic agents with broad-spectrum biological activities. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of chemical biology and pharmaceutical sciences.